Neocurdione

• Molecular Formula: C15H24O2
• Molecular Weight: 236.35 g/mol
• IUPAC Name: (6E)-6,10-dimethyl-3-propan-2-ylcyclodec-6-ene-1,4-dione
• InChI: InChI=1S/C15H24O2/c1-10(2)13-9-14(16)12(4)7-5-6-11(3)8-15(13)17/h6,10,12-13H,5,7-9H2,1-4H3/b11-6+
• InChI Key: KDPFMRXIVDLQKX-IZZDOVSWSA-N
• Isomeric SMILES: CC1CC/C=C(/CC(=O)C(CC1=O)C(C)C)\C
• SMILES: CC1CCC=C(CC(=O)C(CC1=O)C(C)C)C
• synonyms: curdione

Description

Neocurdione is a natural product found in Curcuma wenyujin, Curcuma harmandii, and other organisms with data available.

Scientific Research Applications

Separation and Analysis

• Separation and Stability Analysis: Neocurdione, derived from Curcuma wenyujin, was isolated and identified using chromatography and spectroscopy. It's noted for its thermal sensitivity and potential isomerization into curcumol with Lewis acid catalysts, important for essential oil quality control (Sun Xiu-yan, 2010).

Medicinal Applications

• Anti-influenza Properties: A gas chromatography method was established for quantitative determination of neocurdione in anti-influenza dropping pills, suggesting its use in medicinal formulations (Su Zi-ren, 2011).

Biochemical Studies

• Attachment Inhibition: Neocurdione, along with other compounds from Curcuma aromatica, was identified as an attachment inhibitor against the blue mussel, Mytilus edulis galloprovincialis, highlighting its biochemical application in marine biology (H. Etoh et al., 2003).
• Chemical Constituents Study: Neocurdione was isolated from Curcuma aromatica and identified for the first time, marking its significance in phytochemical research (K. Huang et al., 2000).

Conformational Analysis

• Molecular Mechanics Calculations: A study on germacrenediones, including neocurdione, revealed stable conformations through molecular mechanics calculations, assisting in understanding its chemical behavior (K. Harimaya et al., 1987).
• Stereostructure and Conformation: The stereostructure and conformation of neocurdione from Curcuma wenyujin and C. aromatica were determined, providing insights into its molecular structure and dynamics (T. Ohkura et al., 1986).

Isolation from Plant Sources

• Isolation from Curcuma wenyujin: Neocurdione was among the sesquiterpenes isolated from the stems and leaves of Curcuma wenyujin, contributing to botanical and pharmacological studies (Li-Xia Wang et al., 2008).
• Sesquiterpenes from Curcuma aromatica: The isolation of neocurdione, along with other sesquiterpenes, from Curcuma aromatica underlines its significance in natural product chemistry (M. Kuroyanagi et al., 1987).